Cas no 1423029-12-2 (1,1-dimethyl-3-oxo-2,3-dihydro-1H-indene-5-sulfonyl chloride)

• Product Name: 1,1-dimethyl-3-oxo-2,3-dihydro-1H-indene-5-sulfonyl chloride
• CAS No: 1423029-12-2
• MF: C₁₁H₁₁ClO₃S
• MW: 258.721241235733
• CID: 5218729
• PubChem ID: 71756695
• Update Time: 2025-06-14

1,1-dimethyl-3-oxo-2,3-dihydro-1H-indene-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-5-sulfonyl chloride, 2,3-dihydro-1,1-dimethyl-3-oxo-
• 1,1-Dimethyl-3-oxo-2,3-dihydro-1h-indene-5-sulfonyl chloride
• 1,1-dimethyl-3-oxo-2,3-dihydro-1H-indene-5-sulfonyl chloride

• Inchi： 1S/C11H11ClO3S/c1-11(2)6-10(13)8-5-7(16(12,14)15)3-4-9(8)11/h3-5H,6H2,1-2H3
• InChI Key： GFMLQEKFHGEHQQ-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2=C(C=C(S(Cl)(=O)=O)C=C2)C(=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 1,1-dimethyl-3-oxo-2,3-dihydro-1H-indene-5-sulfonyl chloride

Research Briefing on 1,1-dimethyl-3-oxo-2,3-dihydro-1H-indene-5-sulfonyl chloride (CAS: 1423029-12-2)

1,1-dimethyl-3-oxo-2,3-dihydro-1H-indene-5-sulfonyl chloride (CAS: 1423029-12-2) is a specialized sulfonyl chloride derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and protein-protein interactions. Recent studies have explored its utility in the development of novel therapeutics, with a focus on its reactivity and potential applications in drug discovery.

The primary objective of recent research has been to elucidate the synthetic pathways and mechanistic insights into the reactivity of 1,1-dimethyl-3-oxo-2,3-dihydro-1H-indene-5-sulfonyl chloride. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and stability under various conditions. Additionally, computational modeling has provided valuable insights into its electronic properties and potential interactions with biological targets.

One of the key findings from recent studies is the compound's efficacy as a sulfonylation agent in the modification of peptides and small molecules. Researchers have demonstrated its ability to selectively sulfonylate amino acid residues, thereby enhancing the pharmacological properties of the resulting derivatives. This has opened new avenues for the design of enzyme inhibitors and allosteric modulators, particularly in the context of inflammatory and oncological targets.

Furthermore, the stability and solubility profile of 1,1-dimethyl-3-oxo-2,3-dihydro-1H-indene-5-sulfonyl chloride have been optimized through structural modifications, as reported in a 2023 study published in the Journal of Medicinal Chemistry. These modifications have improved its handling and storage characteristics, making it more amenable to large-scale pharmaceutical applications. The study also highlighted its compatibility with green chemistry principles, reducing the environmental impact of its synthesis.

In conclusion, 1,1-dimethyl-3-oxo-2,3-dihydro-1H-indene-5-sulfonyl chloride represents a versatile and valuable tool in medicinal chemistry. Its unique reactivity and potential for diverse applications underscore its importance in the development of next-generation therapeutics. Future research directions may include further exploration of its biological activity and the development of derivatives with enhanced selectivity and potency.